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Compound Focus: Dimercury(l) oxalate

CAS No.: 2949-11-3

Cat. No.: S1941236

The synthesis primarily relies on classical precipitation routes, with an emerging electrochemical pathway

also documented [1].

Method Key Reaction | Process Optimal Conditions Yield & Notes

| Classical Precipitation [1] | Hg2 (NO3)2 + H2C204 - Hg2C204 + 2HNOs | pH: 3.0-5.0 Temp:
25°C (ambient) to 50°C Time: 2-6 hours | Yield: 85-95% Rapid nucleation and growth; thermodynamically
favorable due to low solubility. | | Electrochemical Synthesis [1] | 2Hg - Hg:22* + 2e~ (at anode)
Followed by precipitation with oxalate ions | Potential: -0.2 to -0.5 V (vs. SCE) Current Density: 1-5
mA/cm? Time: 12-24 hours | Yield: 60-75% Offers superior control over product morphology and purity, but

is less efficient for large-scale synthesis. |

Purification and Crystallization Techniques

Following synthesis, several purification methods can be employed to achieve high-purity dimercury(I)

oxalate [1].

Technique Process Description Purity & Recovery
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| Recrystallization | Dissolving crude product in warm (50-60°C) dilute nitric acid (0.1-0.5 M), followed by
slow cooling (0.5-1.0°C/hour) to promote crystal growth. | Purity: 98-99% Recovery: 85-92% | | Washing
Protocols | Multiple washing cycles (3-5) with deionized water to remove soluble impurities. | Purity: 95-
97% Recovery: 95-98% | | Solvent Washing | Washing with organic solvents like acetone or ethanol to

remove trace organic contaminants and residual water. | Purity: 96-98% |

After purification, the product should be dried at 60°C under reduced pressure to remove moisture without

causing thermal decomposition [1].

Key Physical and Chemical Properties

Understanding these properties is crucial for handling and further application of the compound [1].

e Molecular Formula: C2Hg204

¢ Molecular Weight: 489.2 g/mol

¢ Solubility Product Constant (Ksp): 1.75 x 10713 (extremely low solubility in water) [1].

e Thermal Stability: Stable up to approximately 200-250°C, above which it decomposes to metallic

mercury and carbon dioxide [1].

Important Considerations and Safety

The search results indicate significant knowledge gaps for your application context. Available sources

provide strong technical synthesis data [1], but no information was found regarding:

¢ Biological or pharmaceutical applications of dimercury(l) oxalate.
¢ Specific signaling pathways or its effects in drug development contexts.
¢ |ts safety profile beyond general thermal stability.

Given that mercury compounds are highly toxic [2] [3], you must consult dedicated safety resources (e.g.,
Material Safety Data Sheets - MSDS) and implement appropriate engineering controls and personal

protective equipment before attempting any laboratory synthesis.

Experimental Workflow Diagram
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The following diagram outlines the key decision points in the synthesis and purification of dimercury(I)

oxalate, integrating the methods described above.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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